4-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)-7-phenyl-1,4-thiazepane 1,1-dioxide
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Description
4-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)-7-phenyl-1,4-thiazepane 1,1-dioxide is a useful research compound. Its molecular formula is C20H21N3O4S2 and its molecular weight is 431.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Oxidation Studies
Synthesis and Characterization : Researchers have synthesized azole-containing thioethers, including pyrazole derivatives, and studied their oxidation reactions. These compounds, upon selective oxidation, can yield sulfoxides or sulfones, providing insight into their reactivity and potential applications in chemical synthesis and pharmaceutical development (Potapov et al., 2011).
Antimicrobial Evaluation
Novel Heterocyclic Compounds with Sulfonamide Moiety : A study focused on synthesizing new heterocyclic compounds incorporating the sulfamoyl group, aiming to explore their antimicrobial potential. The study's findings suggest promising results in the development of new antimicrobial agents, highlighting the importance of sulfonamide moieties in drug design (Darwish et al., 2014).
Catalytic Applications in Organic Synthesis
Homogeneous Catalysis for Synthesis of Heterocyclic Derivatives : A catalyst based on a thiadiazine-sulfonamide structure was used for one-pot synthesis of various heterocyclic derivatives in water. This method offers advantages such as high yields, short reaction times, and alignment with green chemistry principles, underscoring the catalytic utility of sulfonamide derivatives in facilitating organic reactions (Khazaei et al., 2015).
Anticancer Activity
Evaluation of Anticancer Potential : Research on pyrazole derivatives containing the sulfonamide group has shown significant promise in anticancer activity. Some derivatives exhibited better activity than standard drugs, suggesting their potential utility in cancer therapy. The structural characteristics of these compounds, particularly the inclusion of the sulfonamide group, play a crucial role in their biological activities (El-Gaby et al., 2017).
Properties
IUPAC Name |
7-phenyl-4-(4-pyrazol-1-ylphenyl)sulfonyl-1,4-thiazepane 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S2/c24-28(25)16-15-22(14-11-20(28)17-5-2-1-3-6-17)29(26,27)19-9-7-18(8-10-19)23-13-4-12-21-23/h1-10,12-13,20H,11,14-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUXKMOJRHLYAIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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